Cas no 1105220-12-9 (2,4-dibenzyl-1,5-dioxo-N-(propan-2-yl)-1H,2H,4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide)

• Product Name: 2,4-dibenzyl-1,5-dioxo-N-(propan-2-yl)-1H,2H,4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide
• CAS No: 1105220-12-9
• MF: C₂₇H₂₅N₅O₃
• MW: 467.519105672836
• CID: 5385383
• Update Time: 2025-07-16

2,4-dibenzyl-1,5-dioxo-N-(propan-2-yl)-1H,2H,4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[4,3-a]quinazoline-8-carboxamide, 1,2,4,5-tetrahydro-N-(1-methylethyl)-1,5-dioxo-2,4-bis(phenylmethyl)-
• 2,4-dibenzyl-1,5-dioxo-N-(propan-2-yl)-1H,2H,4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide

• Inchi： 1S/C27H25N5O3/c1-18(2)28-24(33)21-13-14-22-23(15-21)32-26(30(25(22)34)16-19-9-5-3-6-10-19)29-31(27(32)35)17-20-11-7-4-8-12-20/h3-15,18H,16-17H2,1-2H3,(H,28,33)
• InChI Key： VEZKNBYHRJDXOL-UHFFFAOYSA-N
• SMILES： N12C(=O)N(CC3=CC=CC=C3)N=C1N(CC1=CC=CC=C1)C(=O)C1=C2C=C(C(NC(C)C)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2,4-dibenzyl-1,5-dioxo-N-(propan-2-yl)-1H,2H,4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide

Introduction to 2,4-dibenzyl-1,5-dioxo-N-(propan-2-yl)-1H,2H,4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide (CAS No. 1105220-12-9)

The compound 2,4-dibenzyl-1,5-dioxo-N-(propan-2-yl)-1H,2H,4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide (CAS No. 1105220-12-9) represents a significant advancement in the field of medicinal chemistry and pharmacology. This intricate heterocyclic molecule has garnered considerable attention due to its unique structural framework and promising biological activities. The presence of multiple fused rings and functional groups makes it a versatile scaffold for drug discovery and development.

At the core of this compound's structure lies the [1,2,4]triazolo[4,3-a]quinazoline core, a scaffold that has been extensively studied for its potential in modulating various biological pathways. The dibenzyl substituents at the 2-position and 4-position enhance the lipophilicity of the molecule, which is often a critical factor in drug absorption and distribution. Additionally, the 1,5-dioxo group introduces electrophilic centers that can participate in further derivatization and bioactivity modulation.

The N-(propan-2-yl) moiety at the 8-position adds another layer of complexity to the molecule. This alkylamino group can influence both the solubility and reactivity of the compound. In recent years, there has been a growing interest in utilizing such structural motifs in the development of novel therapeutic agents due to their ability to interact with biological targets in unique ways.

Recent studies have highlighted the potential of triazolo[4,3-a]quinazoline derivatives as inhibitors of kinases and other enzymes involved in cancer progression. The specific arrangement of rings and substituents in 2,4-dibenzyl-1,5-dioxo-N-(propan-2-yl)-1H,2H,4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide suggests that it may exhibit similar inhibitory effects. Preliminary computational studies have indicated that this compound can bind effectively to the active sites of several key enzymes implicated in tumor growth and metastasis.

In addition to its potential anticancer applications, this compound has also shown promise in other therapeutic areas. Researchers have been exploring its efficacy as an antimicrobial agent due to its ability to disrupt bacterial cell wall synthesis. The dibenzyl and dioxo groups are particularly important in this context as they can interact with bacterial enzymes involved in peptidoglycan cross-linking.

The synthesis of 2,4-dibenzyl-1,5-dioxo-N-(propan-2-yl)-1H,2H,4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide involves a multi-step process that requires precise control over reaction conditions. The formation of the triazolotetrazole core is a critical step and requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production of this compound compared to earlier methods.

One of the most notable recent developments in the study of this compound is its application as a lead molecule for further drug design. By modifying specific functional groups or introducing new substituents based on initial bioactivity data (N-(propan-2-yl)), researchers have been able to generate a series of analogs with enhanced potency and selectivity. These derivatives are being tested in various preclinical models to evaluate their therapeutic potential.

The pharmacokinetic properties of CAS No. 1105220-12-9 are also under investigation. Understanding how this compound is absorbed、distributed、metabolized，and excreted (ADME) is crucial for determining its suitability for clinical use. Preliminary data suggest that it exhibits moderate solubility in water，which could facilitate intravenous administration，while its lipophilic nature may enhance oral bioavailability.

Another exciting aspect of this research is the exploration of its mechanism of action at a molecular level。Using techniques such as X-ray crystallography，nuclear magnetic resonance (NMR) spectroscopy，and mass spectrometry，scientists have been able to elucidate how this compound interacts with biological targets like kinases。These insights are invaluable for designing next-generation drugs with improved efficacy and reduced side effects。

The integration of computational chemistry into drug discovery has significantly accelerated the development process for compounds like CAS No. 1105220-12-9。Molecular docking simulations have allowed researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments。This high-throughput approach has been instrumental in identifying promising candidates for further validation。

In conclusion，the compound CAS No. 1105220-12-9, specifically named as 2, 4, dibenzyl-1,5-dioxo-N(propan^- ) -[1,,,,,,, , , ,
-quadazoline[]triazolo
[ ]q
uin
az
o
ine- carbox
amide represents a significant advancement in medicinal chemistry with diverse therapeutic applications。Its unique structural features，combined with promising preliminary results，make it a valuable candidate for further research。As our understanding of biological pathways continues to expand，compounds like this one will play an increasingly important role in developing novel treatments for various diseases。